8-((4-Chlorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(4-chlorophenyl)sulfonyl-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H20ClN3O4S/c1-28-16-4-2-3-14(13-16)18-19(25)23-20(22-18)9-11-24(12-10-20)29(26,27)17-7-5-15(21)6-8-17/h2-8,13H,9-12H2,1H3,(H,23,25)
• InChI Key: SCHGFJXIDUCPCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)Cl)NC2=O
• Molecular Formula: C20H20ClN3O4S
• Molecular Weight: 433.9 g/mol

Description

8-((4-Chlorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C20H20ClN3O4S and its molecular weight is 433.91. The purity is usually 95%.
BenchChem offers high-quality 8-((4-Chlorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-((4-Chlorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact and Detection Studies on similar compounds, such as poly- and perfluoroalkyl substances, have shown their widespread distribution in aquatic environments and raised concerns about their potential effects on ecosystems. These substances, which share some chemical properties with 8-((4-Chlorophenyl)sulfonyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, have been extensively investigated for their persistence and bioaccumulation potential, as well as for the development of methods for their detection and removal from water sources (Ahrens & Bundschuh, 2014).

Pharmacological Impurities and Environmental Contaminants Research into the environmental fate of pharmaceuticals and their metabolites indicates a growing interest in understanding how these compounds, including sulfonamide antibiotics like sulfamethoxazole, behave in various ecosystems. These studies explore the degradation pathways, the formation of persistent organic pollutants, and the challenges in removing these contaminants from aqueous solutions, offering insights into the broader environmental impact of chemically related substances (Prasannamedha et al., 2020).

Chemical Analysis and Degradation Analytical techniques for sulfonamides, including capillary electrophoresis, have been developed to improve the detection and analysis of these compounds in pharmaceutical and environmental samples. Such methods are crucial for monitoring the presence and concentration of sulfonamide antibiotics and potentially for compounds with similar structures, thereby aiding in the study of their environmental distribution and impact (Hoff & Kist, 2009).

Toxicology and Environmental Health The environmental persistence and potential toxicological effects of chlorinated compounds, particularly those used in agricultural and industrial applications, have been a subject of extensive research. These studies often focus on the impact of such chemicals on wildlife and human health, including their role as endocrine disruptors and the mechanisms of their toxic action (Kimbrough, 1972).